Mebeverine acid D5
Description
Mebeverine acid D5 is the deuterium labeled Mebeverine Acid; Mebeverine Acid is a metabolite of Mebeverine, that is an antispasmodic.
Scientific Research Applications
Metabolic Pathways and Characterization
Metabolite Identification and Structural Analysis
Mebeverine is metabolized primarily into desmethylmebeverine acid (DMAC), mebeverine acid (MAC), and mebeverine alcohol (MAL). The study of these metabolites' structures was conducted using mass spectrometry and confirmed by NMR and chromatography-mass spectrometry. The primary metabolite in blood is DMAC, with MAC being less abundant (Moskaleva et al., 2019).
Simultaneous Quantification of Metabolites
A method was developed for the simultaneous analysis of mebeverine metabolites, including DMAC, MAC, and MAL, in human plasma using high-pressure liquid chromatography-tandem mass spectrometry (HPLC-MS/MS). This method is useful for pharmacokinetic studies (Moskaleva et al., 2017).
Instability and Metabolism in Analytical Contexts
Mebeverine's instability in biological fluids and rapid metabolism to form various metabolites, including mebeverine-alcohol and veratric acid, are significant for toxicological analysis and pharmacokinetic studies (Elliott & Burgess, 2006).
Pharmacological Implications
Action on Nerve Fibres
Mebeverine was found to affect voltage-operated ion channels in mammalian non-myelinated nerve fibres, demonstrating a local anaesthetic action. Its metabolites, however, did not exhibit the same effect, highlighting the specific action of mebeverine itself (Hertog & Akker, 1987).
Identification as Main Circulating Metabolite
Mebeverine acid was identified as the main circulating metabolite in humans, with a significantly higher concentration compared to mebeverine alcohol. This finding is crucial for understanding the drug's systemic presence and therapeutic action (Stockis, Guelen, & de Vos, 2002).
Analytical Techniques
- Analytical Methods for Stability and Quantification: Various studies have focused on developing and validating analytical methods, such as RP-HPLC, for the determination of mebeverine hydrochloride in the presence of its degradation products, thus aiding in quality control and stability assessment of pharmaceutical formulations (Arayne, Sultana, & Siddiqui, 2005).
properties
Product Name |
Mebeverine acid D5 |
|---|---|
Molecular Formula |
C16H20D5NO3 |
Molecular Weight |
284.41 |
Origin of Product |
United States |
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